Cas no 1279815-13-2 (Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate)
Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl5-(trifluoromethyl)pyrimidine-2-carboxylate
- Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate
- 5-Trifluoromethyl-pyrimidine-2-carboxylic acid ethyl ester
- SB59185
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- Inchi: 1S/C8H7F3N2O2/c1-2-15-7(14)6-12-3-5(4-13-6)8(9,10)11/h3-4H,2H2,1H3
- InChI Key: HTIPMKIBUMUXIQ-UHFFFAOYSA-N
- SMILES: FC(C1C=NC(C(=O)OCC)=NC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- XLogP3: 0.6
- Topological Polar Surface Area: 52.1
Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM492473-1g |
Ethyl5-(trifluoromethyl)pyrimidine-2-carboxylate |
1279815-13-2 | 97% | 1g |
$740 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD609452-1g |
Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate |
1279815-13-2 | 97% | 1g |
¥5180.0 | 2023-04-03 |
Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate
Comprehensive Overview of Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate (CAS No. 1279815-13-2)
Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate (CAS No. 1279815-13-2) is a high-value pyrimidine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and ester functionality, has garnered significant attention due to its versatile applications in drug discovery and material science. Its molecular structure, combining a pyrimidine ring with a carboxylate ester, makes it a critical intermediate for synthesizing bioactive molecules.
In recent years, the demand for fluorinated pyrimidines like Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate has surged, driven by their enhanced metabolic stability and lipophilicity in medicinal chemistry. Researchers frequently search for "synthesis of trifluoromethyl pyrimidines" or "applications of ethyl pyrimidine carboxylates," reflecting the compound's relevance in modern organic synthesis. Its CAS No. 1279815-13-2 is often queried in scientific databases, underscoring its importance in patent literature and industrial applications.
The compound's trifluoromethyl group is a hotspot in drug design, as it improves binding affinity and pharmacokinetic properties. This aligns with trending topics like "fluorine in drug discovery" and "privileged scaffolds in medicinal chemistry." Additionally, its ester moiety allows for further functionalization, making it a versatile building block for heterocyclic compounds. Laboratories often explore "pyrimidine carboxylate derivatives" or "scalable routes to fluorinated heterocycles" to optimize its production.
From an industrial perspective, Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate is pivotal in developing crop protection agents and pharmaceutical intermediates. Its stability under various conditions makes it suitable for large-scale synthesis, addressing queries like "industrial uses of pyrimidine esters." Environmental considerations also drive interest in "green synthesis of fluorinated compounds," where this compound serves as a model for sustainable methodologies.
In summary, Ethyl 5-(trifluoromethyl)pyrimidine-2-carboxylate (CAS No. 1279815-13-2) stands at the intersection of innovation and practicality, bridging gaps between academic research and industrial applications. Its unique structural features and adaptability ensure its continued prominence in organic synthesis and materials science, answering the growing demand for advanced fluorinated building blocks.
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